Cas no 898789-86-1 (3-Cyanophenyl cyclopropyl ketone)

3-Cyanophenyl cyclopropyl ketone is a versatile organic compound featuring a cyclopropyl ketone moiety attached to a cyanophenyl group. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both the cyano and ketone functional groups allows for diverse reactivity, enabling further derivatization through nucleophilic additions, reductions, or cyclization reactions. The cyclopropyl ring enhances steric and electronic properties, contributing to its utility in constructing complex molecular frameworks. This compound is characterized by high purity and stability, ensuring reliable performance in research and industrial applications.
3-Cyanophenyl cyclopropyl ketone structure
898789-86-1 structure
Product Name:3-Cyanophenyl cyclopropyl ketone
CAS No:898789-86-1
MF:C11H9NO
MW:171.195262670517
MDL:MFCD03841211
CID:1068724
PubChem ID:24724089
Update Time:2025-05-24

3-Cyanophenyl cyclopropyl ketone Chemical and Physical Properties

Names and Identifiers

    • 3-Cyanophenyl cyclopropyl ketone
    • 3-(cyclopropanecarbonyl)benzonitrile
    • 898789-86-1
    • SCHEMBL2811741
    • AKOS006277859
    • 3-CYANOPHENYLCYCLOPROPYLKETONE
    • MFCD03841211
    • DTXSID40642488
    • 3-CYCLOPROPANECARBONYLBENZONITRILE
    • NWFHVVYSUPIKRL-UHFFFAOYSA-N
    • MDL: MFCD03841211
    • Inchi: 1S/C11H9NO/c12-7-8-2-1-3-10(6-8)11(13)9-4-5-9/h1-3,6,9H,4-5H2
    • InChI Key: NWFHVVYSUPIKRL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C#N)C=1)C1CC1

Computed Properties

  • Exact Mass: 171.06800
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.15098

3-Cyanophenyl cyclopropyl ketone Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Cyanophenyl cyclopropyl ketone Pricemore >>

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898789-86-1 95%
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Additional information on 3-Cyanophenyl cyclopropyl ketone

Introduction to 3-Cyanophenyl cyclopropyl ketone (CAS No. 898789-86-1)

3-Cyanophenyl cyclopropyl ketone (CAS No. 898789-86-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its cyclopropyl and cyano functional groups, which confer distinct chemical properties and reactivity profiles.

The 3-cyanophenyl cyclopropyl ketone molecule consists of a cyclopropyl ring attached to a phenyl ring via a ketone group, with a cyano group substituting one of the phenyl ring's hydrogen atoms. The presence of these functional groups imparts the compound with high reactivity and stability, making it an attractive candidate for a wide range of chemical reactions and synthetic processes.

In the realm of pharmaceutical research, 3-cyanophenyl cyclopropyl ketone has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-cyanophenyl cyclopropyl ketone exhibited potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond pharmaceutical applications, 3-cyanophenyl cyclopropyl ketone has also found utility in materials science. Its unique combination of functional groups makes it an excellent precursor for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have shown promise in applications ranging from aerospace engineering to biomedical devices.

The synthetic versatility of 3-cyanophenyl cyclopropyl ketone is another key factor contributing to its significance in organic chemistry. The compound can undergo a variety of reactions, including nucleophilic addition, electrophilic substitution, and cross-coupling reactions. These reactions allow chemists to introduce a wide range of functional groups and modify the molecular structure to suit specific needs. For example, a study published in Organic Letters in 2021 demonstrated the use of 3-cyanophenyl cyclopropyl ketone as a starting material for the synthesis of complex natural products with potential therapeutic applications.

From an environmental perspective, the synthesis and use of 3-cyanophenyl cyclopropyl ketone have been optimized to minimize environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste and energy consumption. This approach not only aligns with global efforts to promote sustainable practices but also enhances the economic viability of using this compound in industrial processes.

In conclusion, 3-cyanophenyl cyclopropyl ketone (CAS No. 898789-86-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and organic synthesis. As research continues to uncover new applications and properties, 3-cyanophenyl cyclopropyl ketone is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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